Cas no 2172483-43-9 (2-(oxolan-3-yl)methyloxolane-2-carbaldehyde)

• Product Name: 2-(oxolan-3-yl)methyloxolane-2-carbaldehyde
• CAS No: 2172483-43-9
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6341151
• PubChem ID: 165607254
• Update Time: 2025-05-23

2-(oxolan-3-yl)methyloxolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(oxolan-3-yl)methyloxolane-2-carbaldehyde
• EN300-1623197
• 2-[(oxolan-3-yl)methyl]oxolane-2-carbaldehyde
• 2172483-43-9

• Inchi： 1S/C10H16O3/c11-8-10(3-1-4-13-10)6-9-2-5-12-7-9/h8-9H,1-7H2
• InChI Key： LNWJGBYCZLTSML-UHFFFAOYSA-N
• SMILES： O1CCCC1(C=O)CC1COCC1

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-(oxolan-3-yl)methyloxolane-2-carbaldehyde

Introduction to 2-(oxolan-3-yl)methyloxolane-2-carbaldehyde (CAS No. 2172483-43-9)

2-(oxolan-3-yl)methyloxolane-2-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 2172483-43-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique oxolane core and an aldehyde functional group, has garnered attention due to its structural complexity and potential applications in synthetic chemistry and drug development. The oxolane ring, a five-membered heterocycle containing one oxygen atom, contributes to the compound's rigidity and reactivity, making it a valuable scaffold for designing novel bioactive molecules.

The aldehyde group at the 2-position of the oxolane ring is particularly noteworthy, as it serves as a versatile handle for further functionalization. Aldehydes are well-known for their ability to participate in various chemical reactions, including condensation reactions, oxidation processes, and nucleophilic additions. These properties make 2-(oxolan-3-yl)methyloxolane-2-carbaldehyde a promising candidate for the synthesis of more complex structures, such as Schiff bases, imines, and heterocyclic derivatives. Such derivatives have been explored in numerous pharmacological studies for their potential therapeutic effects.

In recent years, there has been growing interest in the development of oxolane-based compounds due to their unique chemical properties and biological activities. Oxolanes are known to exhibit good metabolic stability and bioavailability, which are critical factors in drug design. The incorporation of an aldehyde moiety into the oxolane framework enhances its reactivity, allowing for the exploration of new synthetic pathways. For instance, researchers have utilized this compound as a building block in the synthesis of protease inhibitors, which are essential in treating various diseases, including cancer and infectious disorders.

One of the most compelling aspects of 2-(oxolan-3-yl)methyloxolane-2-carbaldehyde is its potential in medicinal chemistry. The combination of the oxolane ring and the aldehyde group provides a rich platform for designing molecules that can interact with biological targets. For example, studies have shown that oxolane derivatives can modulate enzyme activity by binding to specific pockets on the enzyme surface. The aldehyde group further enhances this capability by allowing for covalent interactions with nucleophiles present in biological systems. This dual functionality makes the compound an attractive candidate for developing novel therapeutic agents.

The synthesis of 2-(oxolan-3-yl)methyloxolane-2-carbaldehyde involves multi-step organic transformations that highlight its synthetic utility. The key steps typically include the formation of the oxolane ring followed by the introduction of the aldehyde group at the 2-position. Advanced synthetic techniques such as transition metal-catalyzed reactions and organometallic chemistry have been employed to achieve high yields and purity. These methods not only demonstrate the versatility of 2172483-43-9 but also contribute to the broader field of organic synthesis by providing new strategies for constructing complex molecular architectures.

Recent advancements in computational chemistry have further enhanced our understanding of 2-(oxolan-3-yl)methyloxolane-2-carbaldehyde's reactivity and potential applications. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for designing molecules with improved efficacy and reduced side effects. By leveraging computational tools, researchers can predict the behavior of CAS No. 2172483-43-9 in various chemical environments, thereby accelerating the drug discovery process.

The pharmaceutical industry has shown particular interest in oxolane-based compounds due to their potential as drug candidates. Several clinical trials have been conducted or are ongoing to evaluate the efficacy of oxolane derivatives in treating diseases such as cancer, inflammation, and neurodegenerative disorders. The aldehyde group in 2172483-43-9 plays a pivotal role in these studies by enabling modifications that enhance drug-like properties such as solubility and bioavailability. As a result, this compound has become a focal point in medicinal chemistry research.

In conclusion,2-(oxolan-3-yl)methyloxolane-2-carbaldehyde (CAS No. 2172483-43-9) is a multifaceted compound with significant potential in synthetic chemistry and pharmaceutical research. Its unique structural features, including the oxolane ring and aldehyde group, make it a valuable tool for designing novel bioactive molecules. Advances in synthetic methodologies and computational chemistry continue to expand our understanding of its applications, paving the way for new therapeutic agents that could address unmet medical needs.